Manganese ferrite (MnFe2O4) nanoparticles were synthesized through a coprecipitation method using manganese (II) chloride tetrahydrate (MnCl2·4H2O) and ferric chloride hexahydrate (FeCl3·6H2O) as precursors. The scanning electron microscopy images showed that the as-synthesized particles were granular and about 20 nm. The X-ray diffraction patterns revealed that the manganese ferrite phase was completely decomposed into ferric oxide (Fe2O3) and manganese (III) oxide (Mn2O3) after annealing above 800°C in air. In contrast, its crystalline quality significantly improved when it was annealed in argon. By using the vibrating-sample magnetometry technique, it was demonstrated that the saturation magnetization (M s) of the as-prepared sample (~36.6 emu/g) decreased sharply up to ~5 emu/g after annealing at 1000°C in air and significantly increased to ~77.6 emu/g when it was annealed at 1000°C in argon. Under sunlight radiation, a higher efficiency was observed for manganese ferrite particles annealed in argon in the presence of hydrogen peroxide (H2O2), mainly due to the Fenton reaction between manganese ferrite and hydrogen peroxide. The authors suggest that the presence of hydrogen peroxide and the enhancement of the crystalline quality of the manganese ferrite phase are the two leading factors in improving methylene blue degradation efficiency.

Adhesive bonding and mechanical fastening techniques are mostly applied for the joining of polymer composites. However, in recent times, the hybrid joining (bonded/bolted) technique is emerging, as it prevents premature failure of composite joints. An experimental investigation was carried out in this study to analyze the hybrid joining behavior of green composites (bamboo/poly(lactic acid) (PLA)) under tensile and compressive loadings. The hybrid joints were developed by combining bolted and bonded joints. The hole in the specimen prerequisite for the bolted joint was obtained by traditional drilling performed at a constant spindle speed of 2000 revolutions per min and an axial feed of 45 mm/min using a multifaceted solid carbide drill bit. A bolt fastening torque of 20 N m was applied to facilitate the mechanical joining. Three bonding materials – namely, (a) epoxy, (b) polyurethane and (c) parent polymer (PLA) – were used to obtain the bonded joint. The important factors of the hybrid joint, such as (a) overlapping length, (b) width of the specimen and (c) bonding material, were considered, and their effect on both tensile and compressive failure loads was evaluated. The significance of the parameters of the hybrid joint was evaluated through statistical modeling.

China’s 2021 ban on disposable (single-use) plastic straws and bags has necessitated the invention of more biodegradable straws. However, the application of starch-based straws is limited by their poor mechanical properties. Under high-temperature and high-pressure conditions, starch becomes a paste and its molecular hydrogen bonds are broken. After adding chitosan (CH), the CH and starch can form new hydrogen bonds. Biodegradable starch-based straws were made from cassava starch and rice starch (weight ratio = 1:1; CR) by using the extrusion technique. CH (0, 5, 10, 15 and 20%) was added to improve the mechanical properties of the straws, and the effect of CH on the chemical, mechanical and water resistance properties of the starch-based straws was investigated. The color, transparency and water resistance of CR/CH straws containing different levels of CH were superior to those of CR straws. The best mechanical properties and water resistance of starch-based straws were obtained when the CH addition was 5%. The addition of CH flattened the appearance of the starch-based straws and improved the mechanical properties and water resistance of the straws. The aforementioned structure can provide a reference for the application of starch-based materials.

Epoxy is being extensively used in various engineering and structural applications. Epoxy is non-biodegradable, thus creating ecological problems. Apart from ecological problems, epoxy resin shows poor biofouling prevention in marine, freshwater and offshore environments. In the search for an eco-friendly solution to this problem, epoxy/chitosan/silver nanocomposites were devised. Chitosan was extracted from shrimp shells following deacetylation of chitin, and silver (Ag) nanoparticles synthesized using a chemical reduction process of silver salts. All the composite samples were prepared utilizing the solution casting method. The X-ray diffraction pattern and Fourier transform infrared analysis predict the successful creation of silver nanoparticles and chitosan, respectively. Different mechanical testings elaborate the fact that addition of chitosan into epoxy resin increases hardness, lowering tensile and flexural strength, whereas incorporation of silver nanoparticles reverses those properties, resulting in mechanical properties analogous with neat epoxy resin. Additionally, soil burial biodegradation testing ensured relatively greener characteristics of the final nanocomposites. Herein, the combined effect of chitosan and silver nanoparticles on an epoxy matrix is reported for the first time.

The interest and relevance of the present paper are in the current waste plastic valorisation scenario. The rapid depletion of fossil source carbon as crude oil and its ever-increasing costs have led to an intensive search for alternative fuels. An alternative or renewable green fuel (RGF) was obtained from waste low- and high-density polyethylene or polyolefins and computer body plastics through a pyrolysis process using cadmium carbonate (CdCO3) from 23 to 400°C. Five types of hydrocarbons were observed through two-dimensional gas chromatography and time-of-flight mass spectrometry (GC×GC-TOFMS): 7.621% paraffins, 53.668% branched/cyclic hydrocarbons, 14.083% aromatics, 0.327% phenanthrenes and 24.301% unclassified compounds. The research octane number of the RGF was 88.29. The bromine number of the RGF was 34.03%. The RGF was suitable for diesel engines and diesel furnaces without any upgrading. During the first, second and third pyrolysis experiments, 98, 95 and 100 g (wt%) waste granules with 2, 5 and 0 g (wt%) cadmium carbonate into RGFs were collected at 85, 89 and 80%; uncondensed gases were collected at 14.22, 10.15 and 19.52%; and the residue was collected at 0.78, 0.85 and 0.48%.

Herein, wooden-stick-based thermoelectric legs are introduced as a new type of thermoelectric legs. As a proof of concept, graphite- and bismuth-coated wooden sticks are fabricated with a green method, and their use as thermoelectric elements is successfully demonstrated by constructing a test thermoelectric generator. The generator based on 20 pairs of p–n legs shows a maximum power output of ∼18 nW on heating one side of the device to 70°C. The strategy can suitably be extended to other good thermoelectric materials. The approach can be promising due to the ultralow thermal conductivity of the wooden substrate pillars in contrast to other typical substrates such as glass, and hence, better thermal gradients across the device can be achieved. These environmentally friendly, non-toxic and low-cost wooden-stick-based thermoelectric devices with good thermoelectric material coatings can be conveniently used for low-grade industrial waste heat conversion applications.

Since the 1940s, bisphenol A (BPA) has been used in the plastic industry, reaching production of 10 Mt in 2022. More than 30% of the produced BPA is used in the production of epoxy resins. Decades of research has now provided enough evidence that BPA has endocrine-disrupting activity. Hence, it is an urgent matter to replace BPA in the production of epoxy resins. In the past years, considerable efforts have been put into finding alternatives to the toxic BPA. However, not only does the diglycidyl ether of BPA exhibit high polymerization reactivity, but also the presence of aromatic rings confers interesting thermomechanical resistance to epoxy networks therefrom. Hence, these properties are also expected from potential alternatives to BPA. In this review, first, the elements leading to toxicity of BPA are explained and then thorough accounts of possible bio-sourced aromatic alternatives to BPA are gathered. The reported synthetic routes for each of these alternatives and their toxicity are described. Also, their use in synthesis of epoxy resins and how the new alternatives influence the mechanical properties are discussed. This is a concise summary of the structure–property and structure–toxicity relationship for possible bio-sourced substitutes of BPA in synthesis of epoxy resins.

Bio-based surfactants are increasingly important as an alternative to traditional petro-based surfactants owing to their renewable feedstocks and various applications in many industrial fields such as enhanced oil recovery (EOR). In this study, a new bio-based zwitterionic surfactant with a strong interfacial activity at high temperatures of up to 120°C was developed through the modification of methyl oleate derived from renewable non-edible oils. The synthetic route was optimized to promote the conversion rate of quaternization by precisely controlling and timely monitoring the residues of intermediates, and the interfacial activity of the final product was greatly improved after the optimization. This work consolidated the authors’ hypothesis that the removal of the residual intermediates of amidation and promotion of the conversion rate of quaternization certainly contribute to enhancing the interfacial activity of the final product, and it will facilitate the design of a sustainable alternative to petro-based chemicals used in EOR.

In this research, a copper ferrite (CuFe2O4) nanocatalyst stabilized on clinoptilolite (CP) was prepared using green tea (Camellia sinensis) leaf extract. Fourier transform infrared spectra, X-ray diffraction (XRD), field emission scanning electron microscopy (FESEM), energy-dispersive X-ray analysis, transmission electron microscopy (TEM), the Brunauer–Emmett–Teller (BET) method, thermogravimetric analysis and differential thermal analysis were used to characterize copper ferrite/CP. After fixation on CP, the crystallite size of copper ferrite was determined to be 48.7 nm using an XRD pattern and the Debye–Scherrer equation. Copper ferrite nanoparticles were successfully placed on CP as evidenced by FESEM and TEM images. Using the Barrett–Joyner–Halenda method, the average diameter of the catalyst pores was found to be 22.2 nm. Using the BET method, the catalyst surface area was estimated to be 43.7 m2/g. The catalytic activity of copper ferrite/CP in the production of benzodiazepine (the reaction of o-phenylenediamine with ketones) was examined. The experimental results showed that this catalyst performs well under mild reaction conditions. Using an external magnetic field, copper ferrite/CP was easily separated from the reaction product and can be reused without appreciably decreasing its catalytic activity.

New technologies have been investigated to replace the use of lithium and cobalt ions, raw materials of the cathode active material of lithium-ion batteries. Among the emerging technologies stands out one that uses sodium (Na+) and iron ions. Sodium iron oxide (NaFeO2) has polymorphism, with only the α phase being active for the reversible deintercalation of sodium ions, so this phase has potential application as an electroactive material in green sodium-ion batteries. The novel synthesis of α-sodium iron oxide through the sol–gel route, which provides a material with small particles and high crystallinity, is described in this work. Through X-ray diffraction and Rietveld refinement, it was found that the initial chelating agent/metals ratio affects the concentration of the α and β phases at the end of the synthetic route. The α-sodium iron oxide, obtained with an appropriate chelating agent/metals ratio, showed high purity and crystallinity. A discharge capacity of approximately 110 mAh/g was achieved when the α-sodium iron oxide electrode, obtained through the sol–gel route, was cycled from 1.00 to 4.00 V against sodium ions/sodium (Na), corresponding to the intercalation of approximately 0.5 sodium ions of the Na1−x FeO2 formula. The success of the synthesis of the α-sodium iron oxide phase can lower the cost and ensure the economic viability of green sodium-ion batteries.